1-(4-bromophenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-bromophenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H24BrN3O2/c24-19-8-10-20(11-9-19)27-22(28)17-21(23(27)29)26-15-13-25(14-16-26)12-4-7-18-5-2-1-3-6-18/h1-11,21H,12-17H2/b7-4+
• InChI Key: LRCQSTRQSRMNHA-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C23H24BrN3O2
• Molecular Weight: 454.4 g/mol

Description

1-(4-bromophenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C23H24BrN3O2 and its molecular weight is 454.368. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research on pyrrolidine-2,5-dione derivatives, including compounds structurally related to the mentioned chemical, has shown promising anticonvulsant activity. These compounds were evaluated for their efficacy in acute seizure models in mice, demonstrating a protective index superior to well-known antiepileptic drugs. A plausible mechanism of action involves the blocking of sodium and L-type calcium channels, which suggests potential applications in treating epilepsy and related disorders (Rybka et al., 2017).

Synthesis and Biological Activity

Another study focused on the synthesis and anticonvulsant activity of N-Mannich bases derived from 3-(2-fluorophenyl)- and 3-(2-bromophenyl)-pyrrolidine-2,5-diones. These compounds showed effectiveness in the maximal electroshock seizure test in mice, with some molecules demonstrating greater potency and lower neurotoxicity than phenytoin, a reference antiepileptic drug (Obniska et al., 2012).

Photoluminescent Properties

Research into the photoluminescent properties of compounds related to pyrrolidine-2,5-dione derivatives has been conducted. These studies explore the synthesis and properties of novel compounds with potential applications in electronic and photonic devices, highlighting the versatility and potential utility of these chemical structures in materials science (Beyerlein & Tieke, 2000).

Herbicidal Applications

A study on novel 1-phenyl-piperazine-2,6-diones prepared through a facile synthetic route demonstrated significant herbicidal activity. This suggests potential agricultural applications for derivatives of the chemical compound , providing a new approach to weed management (Li et al., 2005).

Anticancer Activity

Research has also explored the anticancer properties of piperazine-2,6-dione derivatives. These compounds were evaluated for their efficacy against various cancer cell lines, indicating potential therapeutic applications in oncology. The synthesis of these compounds involves innovative approaches, potentially opening new avenues for cancer treatment (Kumar et al., 2013).